Cas no 1468781-08-9 (4-(4-methoxyphenyl)-4-methylpyrrolidin-2-one)

• Product Name: 4-(4-methoxyphenyl)-4-methylpyrrolidin-2-one
• CAS No: 1468781-08-9
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5576929
• Update Time: 2025-06-11

4-(4-methoxyphenyl)-4-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(4-methoxyphenyl)-4-methyl-
• 4-(4-Methoxyphenyl)-4-methylpyrrolidin-2-one
• 4-(4-methoxyphenyl)-4-methylpyrrolidin-2-one

• Inchi： 1S/C12H15NO2/c1-12(7-11(14)13-8-12)9-3-5-10(15-2)6-4-9/h3-6H,7-8H2,1-2H3,(H,13,14)
• InChI Key： HVJHYSJLRFAQKQ-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=C(OC)C=C2)(C)CC1=O

Experimental Properties

• Density: 1.092±0.06 g/cm3(Predicted)
• Boiling Point: 387.7±42.0 °C(Predicted)
• pka: 16.21±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(4-methoxyphenyl)-4-methylpyrrolidin-2-one

Introduction to 4-(4-methoxyphenyl)-4-methylpyrrolidin-2-one (CAS No. 1468781-08-9)

4-(4-methoxyphenyl)-4-methylpyrrolidin-2-one, also known by its CAS number 1468781-08-9, is a compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidinones, which are known for their diverse biological activities and structural versatility.

The chemical structure of 4-(4-methoxyphenyl)-4-methylpyrrolidin-2-one features a pyrrolidinone ring with a 4-methoxyphenyl substituent and a methyl group at the 4-position. The presence of these functional groups imparts unique properties to the molecule, making it an interesting candidate for further investigation. The methoxy group on the phenyl ring can influence the compound's solubility, stability, and interaction with biological targets, while the methyl group can affect its conformational flexibility and binding affinity.

In the realm of medicinal chemistry, 4-(4-methoxyphenyl)-4-methylpyrrolidin-2-one has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its activity in modulating various biological pathways, including those involved in neurodegenerative diseases, inflammation, and cancer. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The pharmacological profile of 4-(4-methoxyphenyl)-4-methylpyrrolidin-2-one has also been investigated in preclinical models. In vitro assays have shown that it can selectively bind to specific receptors or enzymes, suggesting its potential as a therapeutic agent. Additionally, preliminary pharmacokinetic studies have indicated favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for the development of effective drugs.

Beyond its medicinal applications, 4-(4-methoxyphenyl)-4-methylpyrrolidin-2-one has also found use in materials science and organic synthesis. Its unique structure makes it a valuable building block for the synthesis of more complex molecules with tailored properties. For example, researchers have utilized this compound as a key intermediate in the synthesis of novel polymers with enhanced mechanical strength and thermal stability.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 4-(4-methoxyphenyl)-4-methylpyrrolidin-2-one. One common approach involves the reaction of 4-methoxybenzaldehyde with an appropriate amine followed by cyclization under suitable conditions. These synthetic strategies have been optimized to achieve high yields and purity levels, making the compound readily accessible for both academic and industrial applications.

The safety profile of 4-(4-methoxyphenyl)-4-methylpyrrolidin-2-one is another important aspect to consider. Toxicological studies have generally shown that it is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any new chemical entity, thorough safety assessments are necessary before advancing to clinical trials.

In conclusion, 4-(4-methoxyphenyl)-4-methylpyrrolidin-2-one (CAS No. 1468781-08-9) represents a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Ongoing studies continue to uncover new insights into its biological activities and synthetic methodologies, further solidifying its importance in these fields. As research progresses, it is likely that this compound will play an increasingly significant role in the development of innovative therapies and advanced materials.